
Compound of Interest

Compound Name: 3-Chloro-2-cyanopyridine

Cat. No.: B015407

In the realms of medicinal chemistry and materials science, 3-chloro-2-cyanopyridine stands as a versatile and crucial intermediate.[1] Its unique ch

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the solubility profile of 3-chl

Physicochemical Profile of 3-Chloro-2-cyanopyridine
A foundational understanding of the molecule's intrinsic properties is essential before delving into its solubility. 3-Chloro-2-cyanopyridine is a white t

Property

Molecular Formula

Molar Mass

Appearance

Melting Point

Boiling Point

Polar Surface Area

Hydrogen Bond Acceptors

Hydrogen Bond Donors

Note: The variation in reported melting points may be attributable to different polymorphic forms or purity levels.

Theoretical Principles: Why "Like Dissolves Like" Matters
The adage "like dissolves like" is the guiding principle for predicting solubility.[5][6] This refers to the compatibility of intermolecular forces between the

Polarity: 3-Chloro-2-cyanopyridine is a polar molecule. The nitrogen atom in the pyridine ring and the cyano group create a significant dipole mom

Hydrogen Bonding: The molecule lacks hydrogen bond donors but possesses two acceptor sites (the pyridine and nitrile nitrogen atoms).[4] This al

Van der Waals Forces: In nonpolar solvents, such as hexane, the primary solute-solvent interactions are weaker London dispersion forces. Given t

Based on these principles, we can anticipate a solubility profile where polar solvents are more effective than nonpolar ones.
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Applications in Drug Development and Synthesis

A clear understanding of 3-chloro-2-cyanopyridine's solubility is not an academic exercise; it is a practical 

Reaction Solvent Selection: Choosing a solvent in which reactants are soluble but the desired product may be

Crystallization & Purification: Solubility data at different temperatures is critical for developing effecti

Pharmaceutical Formulation: For drug candidates derived from this intermediate, solubility in various pharma

Safety and Handling

3-Chloro-2-cyanopyridine is a hazardous substance and must be handled with appropriate care.

Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[3][9][10] It can cause skin

Handling: Always use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment 

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11]
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Conclusion

3-Chloro-2-cyanopyridine is a polar organic compound whose solubility is governed by its ability to engage in 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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